Cas no 19611-93-9 (2-bromo-1-(1H-indol-3-yl)-Ethanone)

2-bromo-1-(1H-indol-3-yl)-Ethanone structure
19611-93-9 structure
Product Name:2-bromo-1-(1H-indol-3-yl)-Ethanone
CAS No:19611-93-9
MF:C10H8BrNO
MW:238.08062171936
CID:1108518
PubChem ID:11310936
Update Time:2025-04-20

2-bromo-1-(1H-indol-3-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-1-(1H-indol-3-yl)-Ethanone
    • 2-bromo-1-(1H-indol-3-yl)ethanone
    • Ethanone, 2-bromo-1-(1H-indol-3-yl)-
    • 3-bromoacetylindole
    • 2-bromo-1-(1H-indol-3-yl)ethan-1-one
    • 19611-93-9
    • WCDLGQZBYNBTFK-UHFFFAOYSA-N
    • DB-364637
    • DTXSID10461981
    • SCHEMBL6335017
    • Inchi: 1S/C10H8BrNO/c11-5-10(13)8-6-12-9-4-2-1-3-7(8)9/h1-4,6,12H,5H2
    • InChI Key: WCDLGQZBYNBTFK-UHFFFAOYSA-N
    • SMILES: BrCC(C1=CNC2C=CC=CC=21)=O

Computed Properties

  • Exact Mass: 236.97894
  • Monoisotopic Mass: 236.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 32.9Ų

Experimental Properties

  • PSA: 32.86

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